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Cat. No.: B15609680

Get Quote

A comprehensive search for the nuclear magnetic resonance (NMR) and mass spectrometry

(MS) data of 4'-O-Methylnyasol has yielded no specific experimental results, preventing the

creation of the requested in-depth technical guide.

Despite extensive searches across scientific databases and academic journals, detailed

spectroscopic data, including ¹H NMR, ¹³C NMR, and mass spectral fragmentation for 4'-O-
Methylnyasol, could not be located. This information is essential for the creation of the

requested technical guide, which was to include structured data tables, detailed experimental

protocols, and visualizations of analytical workflows.

4'-O-Methylnyasol is a derivative of nyasol, a norlignan compound found in plants of the

genus Hypoxis, commonly known as the African potato. While literature on the phytochemistry

of Hypoxis species and related genera like Anemarrhena confirms the existence and isolation

of nyasol and its derivatives, the specific and detailed spectroscopic characterization for the 4'-

O-methylated form is not readily available in the public domain.

One study focusing on the antiviral properties of compounds from Anemarrhena asphodeloides

mentions the isolation of 4'-O-methylnyasol and identifies it as a known compound. However,
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the publication's scope did not include the presentation of its raw spectroscopic data. The

persistent misinterpretation of search queries to the more common and structurally simpler

compound, 4-methylanisole, further underscores the rarity and specialized nature of the

requested data.

Without access to a publication detailing the initial isolation and structure elucidation of 4'-O-
Methylnyasol, the core requirements of the requested technical guide cannot be fulfilled. The

creation of accurate data tables and experimental protocols is contingent upon this

foundational information.

For researchers, scientists, and drug development professionals seeking this information, it is

recommended to consult specialized natural product databases, chemical libraries, or directly

refer to the print archives of phytochemical journals that may not yet be fully digitized.

Below is a conceptual workflow diagram that illustrates the general process for the

spectroscopic analysis of a novel natural product, which would have been adapted for 4'-O-
Methylnyasol had the data been available.
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General Workflow for Spectroscopic Analysis of a Natural Product

Extraction & Isolation

Spectroscopic & Spectrometric Analysis

Structure Elucidation

Plant Material (e.g., Hypoxis sp.)

Solvent Extraction

Chromatographic Separation (e.g., Column, HPLC)

Isolation of Pure Compound (e.g., 4'-O-Methylnyasol)

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC, HMBC)

Mass Spectrometry
(HR-MS, MS/MS)

Data Analysis & Interpretation

Structure Determination
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To cite this document: BenchChem. [Spectroscopic Data for 4'-O-Methylnyasol Currently
Unavailable in Publicly Accessible Databases]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15609680/docs#spectroscopic-data-for-4-o-
methylnyasol-currently-unavailable-in-publicly-accessible-databases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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